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Compound of Interest

Compound Name:

(3-

Glycidoxypropyl)dimethylethoxysil

ane

Cat. No.: B096005 Get Quote

An In-depth Technical Guide to the Safety and Handling of (3-
Glycidoxypropyl)dimethylethoxysilane

For Researchers, Scientists, and Drug Development
Professionals
This guide provides comprehensive safety and handling information for (3-
Glycidoxypropyl)dimethylethoxysilane (CAS No. 17963-04-1). The information is intended

to support safe laboratory and manufacturing practices.
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Identifier Value

Chemical Name (3-Glycidoxypropyl)dimethylethoxysilane

Synonyms

3-(2,3-

EPOXYPROPOXYPROPYL)DIMETHYLETHOX

YSILANE, ethoxy-dimethyl-[3-(oxiran-2-

ylmethoxy)propyl]silane

CAS Number 17963-04-1[1][2]

Molecular Formula C10H22O3Si[1][2][3]

Molecular Weight 218.37 g/mol

Chemical Family ORGANOETHOXYSILANE[3]

Hazard Identification
This chemical is classified as a combustible liquid that causes skin and serious eye irritation.[3]

GHS Classification:

Classification Code Description

Flammable liquids H227 Combustible liquid[3]

Skin irritation H315 Causes skin irritation[3]

Serious eye irritation H319 Causes serious eye irritation[3]

Harmful if swallowed H302 Harmful if swallowed[1]

GHS Label Elements:

Pictogram: GHS07 (Harmful/Irritant)[1][3]

Signal Word: Warning[1][3]

Potential Health Effects:
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Inhalation: May cause irritation to the respiratory tract, with symptoms including coughing,

headache, and nausea.[3][4]

Skin Contact: Causes skin irritation.[3][4]

Eye Contact: Causes serious eye irritation.[3][4]

Ingestion: May be harmful if swallowed.[3][4] This product reacts with water in the stomach to

form ethanol.[3][4]

Chronic Effects: Upon contact with water, this compound liberates ethanol, which is known to

have chronic effects on the central nervous system.[3][4]

First Aid Measures
Immediate medical attention is recommended in case of significant exposure.

Exposure Route First Aid Protocol

Inhalation

Remove the victim to fresh air and keep them at

rest in a comfortable breathing position. If

feeling unwell, seek medical advice.[3][4]

Skin Contact

Wash with plenty of soap and water. If skin

irritation occurs, get medical advice/attention.[3]

[4] Take off contaminated clothing and wash it

before reuse.[5]

Eye Contact

Immediately flush eyes thoroughly with water for

at least 15 minutes. Remove contact lenses if

present and easy to do. Continue rinsing and

get medical advice/attention.[3][4]

Ingestion

Never give anything by mouth to an

unconscious person. Get medical

advice/attention.[3][4]

Note to Physician: This product reacts with water in the acidic contents of the stomach to form

ethanol.[3][4][5]
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Handling and Storage
Proper handling and storage are crucial to maintain the chemical's integrity and ensure safety.

Handling Precautions:

Avoid all eye and skin contact.[3]

Do not breathe vapor and mist.[3]

Provide good ventilation in the process area to prevent the accumulation of vapors.[3]

Ground/bond container and receiving equipment during transfer.[3]

Use only non-sparking tools.[3]

Wash hands and other exposed areas with mild soap and water before eating, drinking, or

smoking and when leaving work.[3]

Storage Conditions:

Keep the container tightly closed.[3][4]

Store in a well-ventilated place.[3][4]

Store away from heat, open flames, and sparks.[3][4]

Keep in a cool place.[3]

Incompatible Materials:

Amines (can react exothermically)[3][4]

Moisture[3][4]

Water[3][4]

Personal Protective Equipment (PPE)
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The use of appropriate personal protective equipment is mandatory when handling this

chemical.

PPE Type Specifications

Hand Protection Neoprene or nitrile rubber gloves.[3][4]

Eye Protection
Chemical goggles. Contact lenses should not be

worn.[3][4]

Skin and Body Protection Wear suitable protective clothing.[3][4]

Respiratory Protection
NIOSH-certified organic vapor (black cartridge)

respirator.[3][4]

Emergency eye wash fountains and safety showers should be available in the immediate

vicinity of any potential exposure.[3][4]

Physical and Chemical Properties
Property Value

Physical State Liquid[3]

Appearance Clear to slightly yellow liquid[2]

Boiling Point 100 °C @ 3 mmHg[6][7]

Density 0.95 g/mL at 25 °C[1][6][7]

Flash Point 87 °C (189 °F) - closed cup[1]

Refractive Index n20/D 1.434[6][7]

Stability and Reactivity
Reactivity: Can react exothermically with amines.[3][4]

Chemical Stability: Stable in sealed containers.[3][5]
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Possibility of Hazardous Reactions: Reacts with water and moisture in the air, liberating

ethanol.[3][5] Hazardous polymerization may occur if heated to >120°C.[3]

Conditions to Avoid: Heat, open flame, sparks.[3][5]

Hazardous Decomposition Products: Ethanol, Organic acid vapors.[3][5]

Toxicological Information
The primary toxicological concerns are skin and eye irritation. Ingestion can lead to harmful

effects due to the formation of ethanol.

Test Result Species

LD50 Oral (for a similar

compound, (3-

Glycidoxypropyl)methyldiethox

ysilane)

> 2000 mg/kg Rat[4]

LC50 Inhalation (for Ethanol) 124.7 mg/l/4h Rat[4]

Disposal Considerations
Waste Disposal Recommendations: May be incinerated. Dispose of in a safe manner in

accordance with local/national regulations.[3][4]

Ecology - Waste Materials: Avoid release to the environment.[4][5]

Experimental Protocol: Standard Operating
Procedure for Handling
This protocol outlines a general procedure for the safe handling of (3-
Glycidoxypropyl)dimethylethoxysilane in a research setting.

1. Pre-Experiment Preparation:

Ensure the work area is well-ventilated, preferably within a chemical fume hood.
Verify that an emergency shower and eyewash station are accessible.
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Assemble all necessary PPE: neoprene or nitrile gloves, chemical goggles, and a lab coat.
Have a NIOSH-certified organic vapor respirator available.
Prepare a spill kit with absorbent material.

2. Handling and Dispensing:

Ground the container before transferring the liquid to prevent static discharge.
Use only non-sparking tools for opening and closing containers.
Dispense the required amount of the silane carefully, avoiding splashing.
Keep the container tightly closed when not in use.

3. Post-Experiment:

Decontaminate all equipment that came into contact with the chemical.
Dispose of waste in a designated, labeled container for hazardous chemical waste.
Remove PPE in the correct order to avoid cross-contamination.
Wash hands thoroughly with soap and water.
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Hierarchy of Controls for Safe Handling
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Caption: Hierarchy of controls for safe handling.

Experimental Workflow
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Post-Procedure
- Doff PPE

- Wash Hands
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Caption: A typical experimental workflow.
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First Aid Decision Tree

Exposure Event

Skin Contact?

Eye Contact?
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Wash with soap
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Yes
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Caption: A first aid decision tree for exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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